1-Chloro-5-(2-methoxyethoxy)pentane

• Molecular Formula: C8H17ClO2
• Molecular Weight: 180.67 g/mol
• IUPAC Name: 1-chloro-5-(2-methoxyethoxy)pentane
• InChI: InChI=1S/C8H17ClO2/c1-10-7-8-11-6-4-2-3-5-9/h2-8H2,1H3
• InChI Key: BFBHBTQBIYKYHJ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCCCCCl

Description

1-Chloro-5-(2-methoxyethoxy)pentane is an organic compound with the molecular formula C8H17ClO2. It is a chlorinated ether, characterized by the presence of a chlorine atom and a methoxyethoxy group attached to a pentane backbone. This compound is of interest in various fields of chemistry due to its unique structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Chloro-5-(2-methoxyethoxy)pentane can be synthesized through several methods. One common approach involves the reaction of 1,5-dichloropentane with sodium methoxyethoxide in an appropriate solvent such as dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF). The reaction typically occurs under reflux conditions, allowing the substitution of one chlorine atom with the methoxyethoxy group.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-Chloro-5-(2-methoxyethoxy)pentane undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by other nucleophiles such as hydroxide, alkoxide, or amine groups.

Oxidation: The methoxyethoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form alcohols or alkanes.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide, potassium tert-butoxide, or ammonia in solvents like ethanol or water.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst.

Major Products Formed

Nucleophilic Substitution: Formation of ethers, amines, or alcohols.

Oxidation: Formation of aldehydes, ketones, or carboxylic acids.

Reduction: Formation of alcohols or alkanes.

Scientific Research Applications

1-Chloro-5-(2-methoxyethoxy)pentane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a building block in the synthesis of biologically active compounds.

Medicine: Explored for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Chloro-5-(2-methoxyethoxy)pentane involves its reactivity with various nucleophiles and electrophiles. The chlorine atom acts as a leaving group, allowing nucleophilic substitution reactions to occur. The methoxyethoxy group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and stability.

Comparison with Similar Compounds

Similar Compounds

1-Chloro-2-methoxyethane: Similar structure but with a shorter carbon chain.

1-Chloro-3-(2-methoxyethoxy)propane: Similar structure with a different carbon chain length.

1-Chloro-5-methoxypentane: Similar structure but without the ethoxy group.

Uniqueness

1-Chloro-5-(2-methoxyethoxy)pentane is unique due to its specific combination of a chlorinated pentane backbone and a methoxyethoxy group. This combination imparts distinct reactivity and properties, making it valuable in various chemical syntheses and applications.